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Compound Focus: Piperidolate hydrochloride

CAS No.: 8055-12-7

Cat. No.: S8075086

Get Quote

Chemical and Product Profile

The table below summarizes the core chemical and commercial information for Piperidolate hydrochloride

as a research compound.

Property Description

CAS Number 129-77-1 [1] [2] [3]

Chemical
Formula

C₂₁H₂₆ClNO₂ [4] [1] [2]

IUPAC Name 1-ethylpiperidin-3-yl 2,2-diphenylacetate, hydrochloride (1:1) [3]

Molecular
Weight

359.89 g/mol [1] [2]

SMILES O=C(OC1CN(CC)CCC1)C(C2=CC=CC=C2)C3=CC=CC=C3.[H]Cl [2]

Physical
Form

Solid (sold as powder or solution) [1] [2]

Storage Store lyophilized at -20°C; solution stable at -20°C for ~1 month [1] [2]

Purity Typically ≥99.5% (HPLC) [1]
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Property Description

Primary
Supplier
Uses

Sold as a reference standard for analytical method development and quality control in
pharmaceutical R&D also as a biochemical tool for research [1] [2] [3]

Pharmacology and Mechanism of Action

Piperidolate hydrochloride primarily exerts its effects through anticholinergic and antispasmodic activity.

Primary Mechanism: It is a competitive antagonist of muscarinic acetylcholine receptors (AChR)
[1] [5] [6]. By blocking the neurotransmitter acetylcholine at these receptors, it reduces involuntary
smooth muscle contractions and secretions [7] [5].

Physiological Effects:
Antispasmodic: Relaxes smooth muscle in the gastrointestinal tract, alleviating spasms and

cramp-like pain [7] [6].
Antisecretory: Reduces the secretion of gastric acid and other bodily fluids [7] [5].

Cellular Mechanism: Evidence suggests its spasmolytic action may depend on inhibiting the release
of stored calcium (Ca⁺⁺) in smooth muscle cells. At high doses, it may directly inhibit contractile

elements [6].

The following diagram illustrates its anticholinergic mechanism in the gastrointestinal tract:
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Clinical Applications and Research Insights

Originally developed for clinical use, piperidolate hydrochloride is now primarily a research tool, though

its historical applications provide context for its effects.

Feature Description

Historical &
Primary Use

Antispasmodic for GI disorders: Used to relieve cramp-like pain from

gastric/duodenal ulcers, gastritis, enteritis, gallstones, and biliary tract dyskinesia
[7] [6].
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Feature Description

Other
Documented Use

Threatened miscarriage/premature delivery: Used to improve associated
symptoms [6].

Modern Research
Context

Candidate repurposed drug for Alzheimer's disease (AD): Identified via
computational screening as a potential inhibitor of BACE1 (Beta-secretase 1), an

enzyme key to amyloid-beta plaque formation [8].

Administration Typically oral tablets (10-60 mg/day) or injectable solution in clinical settings [7].

Onset & Duration Oral: effects within 30-60 minutes, lasting several hours [7].

Experimental Data and Research Protocol

Recent research has explored piperidolate hydrochloride's potential in Alzheimer's disease. The following

workflow outlines the key in vitro experiment conducted to test its effect on the BACE1 enzyme:
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Detailed BACE1 Inhibitor Screening Assay Protocol [8]:

Objective: To test the inhibitory effect of piperidolate hydrochloride against BACE1 enzyme
activity.

Equipment/Reagents: BACE1 inhibitor screening kit; white 96-well plate with flat transparent bottom.
Compound Preparation: Piperidolate hydrochloride was diluted in 10% DMSO to achieve a final

concentration of 100 µM in the assay well.
Assay Procedure:

In a well, 50 µL of the prepared sample was mixed with 2 µL of BACE1 enzyme and 50 µL of
the substrate solution.

The assay was performed with 3 replicates per compound.
Controls were included: Enzyme Control (EC), Inhibitor Control (IC), and Solvent Control (SC).

Result Interpretation: Enzyme activity is measured via fluorescence. A reduction in fluorescence
compared to the controls indicates inhibition. In this study, piperidolate hydrochloride did not show
statistically significant inhibition of BACE1 at the tested concentration, unlike other candidates
(clomiphene citrate and Pik-90) [8].

Safety and Regulatory Information

For researchers handling this compound, the following safety and regulatory aspects are important.

Aspect Details

Regulatory Status Sold for research use only (R&D). Not for human consumption [1] [2] [3].

Side Effects (from
clinical use)

Dry mouth, blurred vision, constipation, urinary retention (common
anticholinergic effects). Serious effects can include tachycardia and

confusion [7] [5].

Contraindications Glaucoma, prostatic hypertrophy, myasthenia gravis, severe cardiac

conditions, hypersensitivity to anticholinergics [7].

Drug Interactions Other anticholinergics (increased side effects), CNS depressants (sedatives,

alcohol) [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Piperidolate hydrochloride | AChR [targetmol.com]

2. Piperidolate hydrochloride | Buy from Supplier AdooQ® [adooq.com]

3. Piperidolate HCl - CAS - 129-77-1 [axios-research.com]

4. Piperidolate Hydrochloride | C21H26ClNO2 - PubChem - NIH [pubchem.ncbi.nlm.nih.gov]

5. What is the mechanism of Piperidolate Hydrochloride? [synapse.patsnap.com]

6. API | piperidolate hydrochloride [cdek.pharmacy.purdue.edu]

7. What is Piperidolate Hydrochloride used for? [synapse.patsnap.com]

8. Preliminary In Vitro and In Vivo Insights of In Silico Candidate ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [what is Piperidolate hydrochloride]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b8075086#what-is-piperidolate-

hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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